Cas no 1804493-11-5 (4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1804493-11-5
• MF: C₇H₄ClF₂N₃O₂S
• MW: 267.640365600586
• CID: 4868789
• Update Time: 2025-06-15

4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H4ClF2N3O2S/c8-6-4(16(12,14)15)2-13-3(1-11)5(6)7(9)10/h2,7H,(H2,12,14,15)
• InChI Key： AYDNTCNYZPHEMW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C#N)N=CC=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.7
• Topological Polar Surface Area: 105

Additional information on 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide

Comprehensive Overview of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1804493-11-5)

4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1804493-11-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the sulfonamide class, known for its versatile biological activity. The presence of difluoromethyl and cyano groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential in developing novel enzyme inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridines has surged, driven by their unique physicochemical properties. The 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide stands out due to its balanced lipophilicity and electronic effects, which are critical for drug design. Its CAS No. 1804493-11-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting its practical importance.

The compound's sulfonamide moiety is particularly noteworthy, as it mimics natural substrates in biological systems. This feature has sparked interest in its potential as a carbon anhydrase inhibitor, a hot topic in medicinal chemistry. Additionally, its chloro and cyano substituents contribute to its electrophilic character, enabling diverse functionalization. These attributes align with current trends in fragment-based drug discovery and high-throughput screening.

From an industrial perspective, 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide is often discussed in the context of green chemistry. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption. Questions about its scalability and purity optimization are common in forums, indicating its commercial viability. The compound's thermal stability and compatibility with common reagents further enhance its appeal for large-scale production.

In agrochemical applications, this pyridine derivative is studied for its potential as a herbicide intermediate. The difluoromethyl group is known to improve bioavailability, a key factor in crop protection formulations. Searches related to its mode of action and environmental persistence reflect the agricultural sector's interest. Regulatory agencies also scrutinize such compounds for ecotoxicity, making data on its degradation pathways highly sought after.

Analytical characterization of CAS No. 1804493-11-5 involves advanced techniques like NMR spectroscopy and mass spectrometry. Users frequently seek spectral data and chromatographic methods for quality control. The compound's crystalline form and polymorphism are additional areas of investigation, especially for patent applications. These details are crucial for ensuring reproducibility in research and development.

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational models predict its interactions with biological targets, reducing experimental costs. Queries about its docking scores and QSAR parameters are rising, demonstrating the intersection of chemistry and artificial intelligence. This synergy is reshaping how researchers approach lead optimization and structure-activity relationships.

In summary, 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1804493-11-5) is a multifaceted compound with broad scientific and industrial implications. Its unique structural features and adaptable reactivity position it at the forefront of modern chemical research. As innovation continues, this molecule is poised to play a pivotal role in addressing challenges across pharmaceuticals, agrochemicals, and material science.